Cas no 123371-93-7 (Isoxazole,4-(1-cyclopenten-1-yl)-3,5-dimethyl-)

• Product Name: Isoxazole,4-(1-cyclopenten-1-yl)-3,5-dimethyl-
• CAS No: 123371-93-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 104161
• PubChem ID: 45099237
• Update Time: 2025-04-18

Isoxazole,4-(1-cyclopenten-1-yl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,4-(1-cyclopenten-1-yl)-3,5-dimethyl-
• Isoxazole, 4-(1-cyclopenten-1-yl)-3,5-dimethyl- (9CI)
• Isoxazole, 4-(1-cyclopenten-1-yl)-3,5-dimethyl-
• 123371-93-7
• 4-(Cyclopent-1-en-1-yl)-3,5-dimethylisoxazole

• Inchi： 1S/C10H13NO/c1-7-10(8(2)12-11-7)9-5-3-4-6-9/h5H,3-4,6H2,1-2H3
• InChI Key： NJEHMXBHDIYJTP-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1=CCCC1

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03